Cas no 441784-83-4 (Acetic acid, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-, ethyl ester)

• Product Name: Acetic acid, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-, ethyl ester
• CAS No: 441784-83-4
• MF: C₂₀H₂₆O₃Si
• MW: 342.504147052765
• MDL: MFCD20270050
• CID: 3987667
• PubChem ID: 59464758
• Update Time: 2025-10-23

Acetic acid, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-, ethyl ester
• (tert-Butyl-diphenyl-silanyloxy)-acetic acid ethyl ester
• F97722
• SB37201
• (S)-methyl 2-((tert-butyldimethylsilyl)oxy)-3-methylbutanoate
• Ethyl (tert-butyldiphenylsilanyloxy)acetate
• ethyl(tert-butyldiphenylsilanyloxy)acetate
• ethyl (tert-butyl-diphenylsilanyloxy)acetate
• SCHEMBL2904671
• QVSJNHCPNBUOJE-UHFFFAOYSA-N
• ethyl 2-((tert-butyldiphenylsilyl)oxy)acetate
• ethyl 2-(tert-butyldiphenylsilyloxy)acetate
• TQP0261
• ethyl 2-{[t-butyl(diphenyl)silyl]oxy}acetate
• DTXSID101210685
• (tert-Butyl-diphenyl-silanyloxy)-aceticacidethylester
• Ethyl {[tert-butyl(diphenyl)silyl]oxy}acetate
• ethyl 2-[tert-butyl(diphenyl)silyl]oxyacetate
• Ethyl 2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]acetate
• CS-0341458
• ethyl(tert-butyl-diphenylsilanyloxy)acetate
• 441784-83-4

• MDL： MFCD20270050
• Inchi： 1S/C20H26O3Si/c1-5-22-19(21)16-23-24(20(2,3)4,17-12-8-6-9-13-17)18-14-10-7-11-15-18/h6-15H,5,16H2,1-4H3
• InChI Key： QVSJNHCPNBUOJE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CO[Si](C(C)(C)C)(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 342.16512122Da
• Monoisotopic Mass: 342.16512122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on Acetic acid, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-, ethyl ester

Acetic Acid, [[(1,1-Dimethylethyl)diphenylsilyl]oxy]-, Ethyl Ester: A Comprehensive Overview

Acetic acid, also known as ethanoic acid, is a fundamental organic compound with a wide range of applications in both industrial and academic settings. The compound in question, [[ (1,1-dimethylethyl)diphenylsilyl ]oxy] acetic acid ethyl ester, is a specific derivative of acetic acid that incorporates a silyl protecting group. This structure makes it particularly valuable in organic synthesis due to its ability to protect hydroxyl groups during complex reactions.

The CAS number for this compound is 441784-83-4, which uniquely identifies it within chemical databases and regulatory frameworks. The presence of the silyl group—specifically the (1,1-dimethylethyl)diphenylsilyl moiety—plays a crucial role in its chemical behavior. Silyl protecting groups are widely used in organic chemistry because they are stable under basic conditions and can be easily removed under acidic or fluoride-mediated cleavage conditions.

Recent advancements in the field of organosilicon chemistry have shed light on the versatility of silyl ethers like this compound. Researchers have demonstrated that these groups can be employed not only as protecting agents but also as intermediates in the synthesis of bioactive molecules and advanced materials. For instance, studies published in the Journal of Organic Chemistry highlight their use in the construction of complex natural product frameworks.

The ethyl ester functionality in this compound further enhances its utility in synthetic protocols. Esters are commonly utilized as leaving groups or as part of activation strategies for nucleophilic substitutions. In combination with the silyl ether group, this creates a versatile building block for constructing larger molecules with precision.

From an analytical standpoint, the structure of this compound has been characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the presence of the silyl ether group and the ester functionality, providing a solid foundation for its application in various chemical transformations.

In terms of applications, this compound is particularly useful in multi-step synthesis where protection-deprotection sequences are required. Its stability under diverse reaction conditions allows chemists to manipulate other parts of the molecule without interfering with the protected hydroxyl group until it is time for selective cleavage.

Moreover, recent research has explored the use of similar silyl ether derivatives in click chemistry and other modular synthetic strategies. These approaches aim to streamline the construction of complex molecules by assembling them from well-defined building blocks.

In conclusion, Acetic acid, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-, ethyl ester stands out as an essential intermediate in modern organic synthesis. Its unique combination of functional groups makes it a valuable tool for researchers working on intricate molecule assembly and functional material development.